Cas no 1379812-16-4 (3-(4-Fluorophenyl)oxetan-3-ol)

• Product Name: 3-(4-Fluorophenyl)oxetan-3-ol
• CAS No: 1379812-16-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 2625722
• PubChem ID: 71669227
• Update Time: 2025-05-25

3-(4-Fluorophenyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS016015808
• E88546
• SY324376
• 3-(4-fluorophenyl)oxetan-3-ol
• SCHEMBL23231373
• MFCD22370092
• 1379812-16-4
• PS-20947
• CS-0334275
• 3-(4-Fluorophenyl)oxetan-3-ol

• Inchi： 1S/C9H9FO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2
• InChI Key： NNHFJBKJNLSAKW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(COC1)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-Fluorophenyl)oxetan-3-ol

3-(4-Fluorophenyl)oxetan-3-ol: A Comprehensive Overview

The compound 3-(4-Fluorophenyl)oxetan-3-ol (CAS No. 1379812-16-4) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, also referred to as oxetanol derivative or fluorinated oxetanol, is characterized by its oxetane ring structure, which is a four-membered cyclic ether with an alcohol group attached at the 3-position and a fluorophenyl substituent at the 4-position of the benzene ring. The presence of the fluorine atom introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of 3-(4-Fluorophenyl)oxetan-3-ol in drug discovery and advanced materials development. For instance, researchers have explored its role as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties. The fluorine substituent, known for its ability to modulate molecular interactions, has been shown to improve the bioavailability and stability of drugs derived from this compound. Additionally, the oxetane ring's inherent rigidity provides a platform for designing molecules with specific stereochemical properties, which are crucial in medicinal chemistry.

In terms of synthesis, 3-(4-Fluorophenyl)oxetan-3-ol can be prepared via various routes, including nucleophilic substitution and ring-opening reactions. One notable method involves the reaction of an appropriate alkyl halide with a fluoride ion in the presence of a crown ether to facilitate the formation of the oxetane ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The use of fluorinated reagents in such reactions has been shown to enhance reaction efficiency, making this compound accessible for large-scale production.

The physical and chemical properties of 3-(4-Fluorophenyl)oxetan-3-ol are equally intriguing. Its melting point and boiling point are significantly influenced by the fluorine substituent, which introduces strong dipole-dipole interactions within the molecule. This makes it suitable for applications requiring thermal stability, such as in high-performance polymers or lubricants. Furthermore, its solubility in various solvents has been optimized through careful design, enabling its use in both aqueous and organic reaction systems.

One of the most promising areas of research involving 3-(4-Fluorophenyl)oxetan-3-ol is its application in polymer science. Scientists have successfully incorporated this compound into polymeric materials to enhance their mechanical and thermal properties. For example, it has been used as a monomer in the synthesis of high-strength thermoplastics that exhibit excellent resistance to environmental degradation. These materials find applications in aerospace, automotive industries, and electronics packaging.

Another exciting development is the use of 3-(4-Fluorophenyl)oxetan-3-ol in green chemistry initiatives. Researchers have demonstrated that this compound can serve as an eco-friendly alternative to traditional solvents and catalysts in organic synthesis. Its ability to participate in reversible reactions under mild conditions makes it ideal for processes requiring energy efficiency and minimal waste generation.

In conclusion, 3-(4-Fluorophenyl)oxetan-3